Cas no 1036388-96-1 (7-amino-1(2H)-Phthalazinone)

7-amino-1(2H)-Phthalazinone structure
7-amino-1(2H)-Phthalazinone structure
Product Name:7-amino-1(2H)-Phthalazinone
CAS No:1036388-96-1
MF:C8H7N3O
MW:161.160681009293
CID:1097068
PubChem ID:59191780
Update Time:2025-04-20

7-amino-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

    • 7-amino-1(2H)-Phthalazinone
    • 7-amino-2H-phthalazin-1-one
    • SCHEMBL4702841
    • 7-aminophthalazin-1(2H)-one
    • EN300-6489733
    • 7-amino-1,2-dihydrophthalazin-1-one
    • 1036388-96-1
    • Z1509469501
    • Inchi: 1S/C8H7N3O/c9-6-2-1-5-4-10-11-8(12)7(5)3-6/h1-4H,9H2,(H,11,12)
    • InChI Key: JFOKAVANPDEBKA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C=NN1)N

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 67.5Ų

7-amino-1(2H)-Phthalazinone Pricemore >>

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Enamine
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